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Compound of Interest

Compound Name: Dodecylguanidine

Cat. No.: B090949 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of Dodecylguanidine (DGH), a compound that requires stringent safety protocols. Adherence

to these guidelines is essential for ensuring the well-being of all laboratory personnel and

maintaining a safe research environment. Dodecylguanidine hydrochloride is classified as

harmful if swallowed, fatal if inhaled, and causes severe skin burns and eye damage.[1][2] It is

also very toxic to aquatic life with long-lasting effects.[1][2][3]

Essential Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the most critical

lines of defense against exposure to Dodecylguanidine. Below is a summary of the required

PPE, followed by detailed operational and disposal plans.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be used in addition to goggles

when there is a splash hazard.

[4]

To protect against severe eye

irritation and damage from

splashes or aerosols.

Hand Protection

Chemically impermeable

gloves.[4] While specific

breakthrough times for

Dodecylguanidine are not

readily available, Butyl rubber

or Viton®-Butyl gloves are

recommended for their high

resistance to a wide range of

chemicals.[5][6][7][8][9] Nitrile

gloves may offer moderate

protection for shorter

durations.[7][8] Always inspect

gloves for any signs of

degradation or puncture before

use.

To prevent skin contact, which

can cause severe burns.[1][2]

Body Protection

Wear fire/flame resistant and

impervious clothing.[4] A lab

coat is a minimum

requirement. For tasks with a

higher risk of exposure, such

as handling large quantities or

cleaning spills, a chemical-

resistant suit or apron should

be worn over regular work

clothes.[4]

To protect the skin from

contact with Dodecylguanidine.

Respiratory Protection Use only outdoors or in a well-

ventilated area.[1][4][10][11] If

Dodecylguanidine is fatal if

inhaled.[1][2][3] Respiratory
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exposure limits are exceeded

or if ventilation is inadequate, a

NIOSH-approved air-purifying

respirator with organic vapor

(OV) cartridges is required.[12]

[13][14] For situations with

potential for dust or aerosols, a

P95 or P100 particulate filter

should be used in conjunction

with the OV cartridges.[12][15]

protection is critical to prevent

inhalation of harmful vapors,

mists, or dust.

Operational Plan: Handling Dodecylguanidine
This section provides a step-by-step protocol for the safe handling of Dodecylguanidine in a

laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle Dodecylguanidine in a well-ventilated area, preferably within a

certified chemical fume hood.[1][4]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a spill kit specifically for corrosive and toxic chemicals readily available.

Donning Personal Protective Equipment (PPE)
The following diagram illustrates the correct sequence for donning PPE before handling

Dodecylguanidine.

Preparation PPE Donning Chemical Handling

Start 1. Don Protective Clothing
(Lab coat, chemical suit) 2. Don Inner Gloves 3. Don Respirator 4. Don Eye and Face Protection

(Goggles, face shield) 5. Don Outer Gloves Ready to Handle DGH
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PPE Donning Workflow for Dodecylguanidine Handling.

Handling the Chemical
Avoid Dust and Aerosol Formation: Handle the solid form of Dodecylguanidine carefully to

avoid creating dust.[4] When preparing solutions, add the solid to the liquid slowly.

Prevent Contact: Avoid all contact with skin, eyes, and clothing.[1][4]

No Personal Items: Do not eat, drink, or smoke in the area where Dodecylguanidine is

handled.[1][3][4][10][11]

Container Management: Keep containers tightly closed when not in use.[1][4][10]

Disposal Plan: Contaminated PPE and Waste
Proper disposal of Dodecylguanidine and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Immediate Post-Handling Procedures
Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[4]

Doffing PPE: Remove PPE in the reverse order of donning to prevent cross-contamination.

Doffing Personal Protective Equipment (PPE)
The diagram below outlines the safe removal of PPE after handling Dodecylguanidine.

Handling Complete PPE Doffing Post-Handling

Start 1. Remove Outer Gloves 2. Remove Eye and Face Protection 3. Remove Protective Clothing 4. Remove Respirator 5. Remove Inner Gloves Wash Hands Thoroughly

Click to download full resolution via product page
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PPE Doffing Workflow after Handling Dodecylguanidine.

Waste Disposal
Contaminated PPE: All disposable PPE, including gloves, lab coats, and respirator

cartridges, that has come into contact with Dodecylguanidine should be considered

hazardous waste.

Collection: Collect all contaminated materials in a designated, properly labeled, and sealed

hazardous waste container.[1][4][10]

Chemical Waste: Unused Dodecylguanidine and solutions containing it must be disposed

of as hazardous chemical waste. Do not pour down the drain.[1][4]

Disposal Vendor: All hazardous waste must be disposed of through an approved hazardous

waste disposal facility in accordance with all local, state, and federal regulations.[1][4][10][16]

By strictly following these guidelines, you contribute to a culture of safety and responsibility in

your laboratory. Always refer to the most current Safety Data Sheet (SDS) for

Dodecylguanidine before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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